Cas no 133891-84-6 (2,2-Dimethylazetidin-3-amine dihydrochloride)

• Product Name: 2,2-Dimethylazetidin-3-amine dihydrochloride
• CAS No: 133891-84-6
• MF: C₅H₁₄Cl₂N₂
• MW: 173.084059238434
• MDL: MFCD30802403
• CID: 4585344
• Update Time: 2025-11-01

2,2-Dimethylazetidin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethylazetidin-3-amine dihydrochloride
• 2,2-dimethylazetidin-3-aminedihydrochloride
• P19365

• MDL： MFCD30802403
• Inchi： 1S/C5H12N2.2ClH/c1-5(2)4(6)3-7-5;;/h4,7H,3,6H2,1-2H3;2*1H
• InChI Key： IOLBFUMUZRKXOF-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CC(C1(C)C)N

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 78.1
• Topological Polar Surface Area: 38

Additional information on 2,2-Dimethylazetidin-3-amine dihydrochloride

Comprehensive Overview of 2,2-Dimethylazetidin-3-amine Dihydrochloride (CAS No. 133891-84-6)

2,2-Dimethylazetidin-3-amine dihydrochloride (CAS No. 133891-84-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique azetidine ring structure, is widely utilized in the synthesis of novel drug candidates and bioactive molecules. Its molecular formula, C₅H₁₂N₂·2HCl, highlights its potential as a building block for small-molecule therapeutics, particularly in targeting neurological and metabolic disorders.

The growing interest in 2,2-Dimethylazetidin-3-amine dihydrochloride aligns with the increasing demand for heterocyclic compounds in drug discovery. Researchers are actively exploring its applications in enzyme inhibition and receptor modulation, driven by its structural versatility. Recent studies suggest its relevance in developing treatments for conditions like neurodegenerative diseases and diabetes, topics frequently searched in academic and medical communities. The compound’s water-soluble dihydrochloride form further enhances its utility in in vitro and in vivo assays.

From a synthetic chemistry perspective, CAS No. 133891-84-6 serves as a key intermediate for N-heterocycle derivatization. Its dimethyl-substituted azetidine core offers steric and electronic advantages, enabling selective functionalization. This property is critical for optimizing drug-like properties, such as bioavailability and metabolic stability—a hot topic in AI-driven drug design platforms. Notably, the compound’s stability under physiological conditions makes it a candidate for prodrug development, a trending area in pharmaceutical sciences.

In the context of green chemistry, 2,2-Dimethylazetidin-3-amine dihydrochloride exemplifies the shift toward sustainable synthesis. Researchers are investigating catalytic methods to produce it efficiently, reducing waste and energy consumption. This aligns with global searches for eco-friendly chemical processes, reflecting broader environmental concerns. Additionally, its compatibility with continuous flow chemistry—a technique gaining traction in industry—further underscores its modern applicability.

Quality control and analytical profiling of CAS No. 133891-84-6 are equally vital. Advanced techniques like HPLC-MS and NMR spectroscopy ensure purity and batch consistency, addressing the pharmaceutical industry’s stringent standards. Discussions on QC/QA protocols for such compounds frequently appear in forums, highlighting their importance in regulatory compliance and preclinical research.

In summary, 2,2-Dimethylazetidin-3-amine dihydrochloride represents a convergence of innovation in medicinal chemistry and process optimization. Its multifaceted role—from drug discovery to sustainable synthesis—positions it as a compound of enduring relevance. As scientific inquiries into azetidine derivatives expand, this molecule will likely remain at the forefront of cutting-edge research.